Cas no 1232837-28-3 (4-bromo-1H-Imidazole-1-propanamine)

4-bromo-1H-Imidazole-1-propanamine structure
1232837-28-3 structure
Product Name:4-bromo-1H-Imidazole-1-propanamine
CAS No:1232837-28-3
MF:C6H10BrN3
MW:204.06769990921
CID:1102573
PubChem ID:69027126
Update Time:2024-01-24

4-bromo-1H-Imidazole-1-propanamine Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-1H-Imidazole-1-propanamine
    • SCHEMBL4393509
    • 3-(4-bromoimidazol-1-yl)propan-1-amine
    • 3-(4-bromo-1H-imidazol-1-yl)propan-1-amine
    • 1232837-28-3
    • Inchi: 1S/C6H10BrN3/c7-6-4-10(5-9-6)3-1-2-8/h4-5H,1-3,8H2
    • InChI Key: SCESMRQYZPZGLG-UHFFFAOYSA-N
    • SMILES: BrC1=CN(C=N1)CCCN

Computed Properties

  • Exact Mass: 203.00581g/mol
  • Monoisotopic Mass: 203.00581g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 99
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 348.1±22.0 °C at 760 mmHg
  • Flash Point: 164.3±22.3 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-bromo-1H-Imidazole-1-propanamine Security Information

4-bromo-1H-Imidazole-1-propanamine Pricemore >>

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